Cas no 7726-51-4 (2-Butanol, sodium salt(9CI))

• Product Name: 2-Butanol, sodium salt(9CI)
• CAS No: 7726-51-4
• MF: C₄H₉NaO
• MW: 96.1034324169159
• CID: 571733
• PubChem ID: 23663649
• Update Time: 2025-04-19

2-Butanol, sodium salt(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, sodium salt(9CI)
• Sodium butan-2-olate
• DTXSID50998504
• sodium s-butoxide
• NS00045177
• 7726-51-4
• EINECS 231-776-0

• Inchi： 1S/C4H9O.Na/c1-3-4(2)5;/h4H,3H2,1-2H3;/q-1;+1
• InChI Key： VSCLJRSWEGZJNY-UHFFFAOYSA-N
• SMILES： [Na+].[O-]C(C)CC

Computed Properties

• Exact Mass: 96.05517
• Monoisotopic Mass: 96.05510919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 23.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• PSA: 23.06